Cas no 789488-77-3 (6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one)

• Product Name: 6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
• CAS No: 789488-77-3
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 2851614
• PubChem ID: 9950925
• Update Time: 2025-04-21

6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one
• 6-Amino-1-[4-(3-methyl-1-oxobutyl)-1-piperazinyl]-1-hexanone hydrochloride
• 1-Hexanone, 6-amino-1-(4-(3-methyl-1-oxobutyl)-1-piperazinyl)-
• 789488-77-3
• DA-52906
• ENMD-1068
• STV44CBK1W
• ENMD-1068?
• CHEMBL3734977
• n1-3-methylbutyryl-n4-6-aminohexanoyl-piperazine
• Piperazine, 1-(6-amino-1-oxohexyl)-4-(3-methyl-1-oxobutyl)-
• EN300-66569
• HY-124748
• G45193
• SCHEMBL31551
• TS-08513
• Q27289393
• AKOS008143439
• BDBM50134201
• UNII-STV44CBK1W
• Z608638914
• ENMD-1068 HCl
• CS-0087548

• Inchi： 1S/C15H29N3O2/c1-13(2)12-15(20)18-10-8-17(9-11-18)14(19)6-4-3-5-7-16/h13H,3-12,16H2,1-2H3
• InChI Key： VRZYMMVEALDDBH-UHFFFAOYSA-N
• SMILES： O=C(CCCCCN)N1CCN(C(CC(C)C)=O)CC1

Computed Properties

• Exact Mass: 283.22597718g/mol
• Monoisotopic Mass: 283.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Solubility: H2O: soluble25mg/mL, clear

6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one Security Information

• Hazard Category Code： 22
• Safety Instruction： 46
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines